Cas no 72184-73-7 (rac-(1R,2R)-2-(1,3-dioxolan-2-yl)cyclopropane-1-carbaldehyde, trans)

• Product Name: rac-(1R,2R)-2-(1,3-dioxolan-2-yl)cyclopropane-1-carbaldehyde, trans
• CAS No: 72184-73-7
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 6043179
• PubChem ID: 131029127
• Update Time: 2025-10-30

rac-(1R,2R)-2-(1,3-dioxolan-2-yl)cyclopropane-1-carbaldehyde, trans Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(1,3-dioxolan-2-yl)cyclopropane-1-carbaldehyde, trans
• (1R,2R)-2-(1,3-Dioxolan-2-yl)cyclopropane-1-carbaldehyde
• Z4210322943
• 72184-73-7
• rac-(1R,2R)-2-(1,3-dioxolan-2-yl)cyclopropane-1-carbaldehyde
• 1932296-32-6
• EN300-23008624

• Inchi： 1S/C7H10O3/c8-4-5-3-6(5)7-9-1-2-10-7/h4-7H,1-3H2/t5-,6+/m0/s1
• InChI Key： SBGQPMZSRRWOFF-NTSWFWBYSA-N
• SMILES： O1CCOC1[C@@H]1C[C@H]1C=O

Computed Properties

• Exact Mass: 142.062994177g/mol
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 35.5Ų

Additional information on rac-(1R,2R)-2-(1,3-dioxolan-2-yl)cyclopropane-1-carbaldehyde, trans

Rac-(1R,2R)-2-(1,3-Dioxolan-2-Yl)Cyclopropane-1-Carbaldehyde, Trans: A Comprehensive Overview

Rac-(1R,2R)-2-(1,3-dioxolan-2-yl)cyclopropane-1-carbaldehyde, trans is a compound with the CAS number 72184-73-7. This compound is a bicyclic structure that combines a cyclopropane ring with an aldehyde group and a 1,3-dioxolane moiety. The trans configuration indicates that the substituents on the cyclopropane ring are on opposite sides of the ring plane. This compound has been studied for its unique chemical properties and potential applications in organic synthesis and material science.

The structure of rac-(1R,2R)-2-(1,3-dioxolan-2-yl)cyclopropane-1-carbaldehyde, trans consists of a cyclopropane ring where one carbon is substituted with an aldehyde group and another with a 1,3-dioxolane ring. The 1,3-dioxolane moiety is a five-membered ring containing two oxygen atoms in the 1 and 3 positions. This structure makes the compound highly strained due to the small size of the cyclopropane ring and the electron-withdrawing effects of the aldehyde group.

Recent studies have explored the reactivity of rac-(1R,2R)-2-(1,3-dioxolan-2-yl)cyclopropane-1-carbaldehyde, trans in various organic reactions. Its strained cyclopropane ring makes it a valuable substrate for [2+?] cycloaddition reactions and other pericyclic reactions. The aldehyde group can also participate in condensation reactions or serve as an electrophilic site for nucleophilic attacks.

The synthesis of rac-(1R,2R)-2-(1,3-dioxolan-2-yl)cyclopropane-1-carbaldehyde, trans typically involves multi-step processes starting from simple precursors like propionaldehyde or related compounds. The formation of the cyclopropane ring often requires specific conditions to achieve the desired stereochemistry and regioselectivity.

In terms of applications, rac-(1R,2R)-2-(1,3-dioxolan-2-yl)cyclopropane-1-carbaldehyde, trans has shown promise in asymmetric synthesis due to its chiral centers and strained structure. It can serve as a building block for more complex molecules or as an intermediate in drug discovery processes.

The latest research on this compound has focused on its use in transition metal-catalyzed reactions and its role in forming bioactive molecules. Scientists have also investigated its potential as a precursor for materials with unique mechanical or electronic properties.

In conclusion, rac-(1R,2R)-2-(1,3-dioxolan-2-yl)cyclopropane-1-carbaldehyde, trans is a versatile compound with significant potential in organic chemistry and materials science. Its unique structure and reactivity make it an interesting subject for further research and development.